N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
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Description
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C23H27NO3 and its molecular weight is 365.473. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds structurally related to N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide have been synthesized and studied for various biological activities. For example, arylaliphatic N-(2-aminoethyl)-N-(2-hydroxy-2-phenylethyl)carboxamides show pronounced antiarrhythmic activity and low toxicity, suggesting potential applications in the development of cardiovascular drugs (Hoang et al., 2018).
Topoisomerase II Inhibition
Structurally related compounds have been investigated for their ability to inhibit mammalian topoisomerase II, an enzyme critical for DNA replication and cell division. This activity suggests potential applications in cancer research and therapy, as inhibiting topoisomerase II can prevent cancer cell proliferation (Wentland et al., 1993).
Isomerization Studies
The behavior of benzopyran-2-imines in specific solvents has been studied, indicating potential applications in organic synthesis and materials science. Understanding isomerization can lead to the development of new synthetic pathways and materials with novel properties (O'callaghan et al., 1998).
Synthesis of New Condensed Systems
Research has also focused on synthesizing derivatives of new condensed systems, such as 4H,7H-furo[3′,4′:6,7]cyclohepta[1,2-b]pyran, demonstrating the potential for chemical compound N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide to be used in the synthesis of novel organic materials with possible applications in drug development and materials science (Arsen'eva & Arsen'ev, 2008).
Antimicrobial Activity
Derivatives of structurally related compounds have shown significant antimicrobial activity, suggesting potential applications in the development of new antibacterial and antifungal agents. This could lead to the discovery of new treatments for infectious diseases (Zhuravel et al., 2005).
properties
IUPAC Name |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27NO3/c25-21(22(13-15-27-16-14-22)18-7-3-1-4-8-18)24-17-23(26,20-11-12-20)19-9-5-2-6-10-19/h1-10,20,26H,11-17H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXICWMAXXAEESK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CNC(=O)C2(CCOCC2)C3=CC=CC=C3)(C4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.